Cas no 110925-17-2 (3-methoxyazetidine)

• Product Name: 3-methoxyazetidine
• CAS No: 110925-17-2
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD05663973
• CID: 1195562
• PubChem ID: 13401996
• Update Time: 2025-11-05

3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxyazetidine
• AGN-PC-00MF44
• WTI-11601
• ACMC-1BQI1
• Azetidine, 3-methoxy-
• CTK0G1973
• SureCN11969
• 3-METHOXY-AZETIDINE
• BCP25457
• EN300-146096
• 110925-17-2
• DTXSID90539612
• SB10064
• F8880-0543
• AMY33741
• AKOS005264470
• PS-15333
• CS-0005429
• A855613
• MFCD05663973
• J-512779
• AVPAYFOQPGPSCC-UHFFFAOYSA-N

• MDL： MFCD05663973
• Inchi： 1S/C4H9NO/c1-6-4-2-5-3-4/h4-5H,2-3H2,1H3
• InChI Key： AVPAYFOQPGPSCC-UHFFFAOYSA-N
• SMILES： O(C)C1CNC1

Computed Properties

• Exact Mass: 87.06847
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 0.96±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 93.8±33.0 ºC (760 Torr),
• Flash Point: 19.3±14.8 ºC,
• Solubility: Soluble (442 g/l) (25 º C),
• PSA: 21.26

3-methoxyazetidine Security Information

• Signal Word：Danger
• Hazard Statement： H303;H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Storage Condition：-20 °C

Additional information on 3-methoxyazetidine

3-Methoxyazetidine: A Comprehensive Overview

3-Methoxyazetidine, also known by its CAS registry number CAS No. 110925-17-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, classified as a cyclic ether, belongs to the azetidine family, which consists of four-membered ring structures. The presence of a methoxy group (-OCH3) at the third position of the azetidine ring introduces unique chemical and biological properties that make it a subject of interest for researchers and industry professionals alike.

The structural uniqueness of 3-methoxyazetidine lies in its compact four-membered ring system, which is inherently strained due to the ring's small size. This strain contributes to its reactivity and potential for participation in various chemical reactions. The methoxy group attached to the azetidine ring further enhances its chemical versatility by introducing electron-donating properties, which can influence the compound's reactivity in different chemical environments.

Recent studies have highlighted the potential of 3-methoxyazetidine in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly those targeting the central nervous system (CNS). The compound's ability to act as a precursor for more complex structures has made it valuable in medicinal chemistry. For instance, derivatives of 3-methoxyazetidine have been investigated for their potential as inhibitors of certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmacological applications, 3-methoxyazetidine has also been studied for its role in materials science. Its unique chemical properties make it a candidate for use in the development of advanced materials, such as polymers and coatings. Recent research has focused on its ability to form stable bonds under specific reaction conditions, which could lead to innovative applications in industrial settings.

The synthesis of 3-methoxyazetidine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted alcohols or ethers under acidic or basic conditions. The challenge lies in achieving high yields while maintaining the integrity of the methoxy group and the four-membered ring structure.

From a chemical standpoint, 3-methoxyazetidine's reactivity is influenced by several factors, including steric hindrance within the azetidine ring and electronic effects introduced by the methoxy substituent. These factors play a crucial role in determining the compound's behavior during various chemical transformations. For example, the methoxy group can act as both an electron-donating group (EDG) and a steric bulk, depending on the context of the reaction.

In terms of biological activity, recent studies have demonstrated that derivatives of 3-methoxyazetidine exhibit promising anti-inflammatory and analgesic properties. These findings suggest that the compound could serve as a lead molecule for developing new therapeutic agents targeting inflammatory diseases. Furthermore, its ability to cross the blood-brain barrier (BBB) makes it particularly interesting for CNS-related applications.

The growing interest in 3-methoxyazetidine is also driven by its potential as an intermediate in organic synthesis. Its compact structure and functional diversity make it an ideal candidate for constructing complex molecules with specific biological activities. Researchers are continuously exploring new synthetic pathways that can efficiently produce this compound and its derivatives on an industrial scale.

In conclusion, 3-methoxyazetidine, with its unique chemical properties and diverse applications, continues to be a focal point in both academic and industrial research. As advancements in synthetic methodologies and biological screening techniques unfold, it is anticipated that this compound will unlock new possibilities across various fields, from drug discovery to materials science.